2-((5-(3-nitrophenyl)-1-phenyl-1H-imidazol-2-yl)thio)-N-(p-tolyl)acetamide

• IUPAC Name: N-(4-methylphenyl)-2-[5-(3-nitrophenyl)-1-phenylimidazol-2-yl]sulfanylacetamide
• InChI: InChI=1S/C24H20N4O3S/c1-17-10-12-19(13-11-17)26-23(29)16-32-24-25-15-22(27(24)20-7-3-2-4-8-20)18-6-5-9-21(14-18)28(30)31/h2-15H,16H2,1H3,(H,26,29)
• InChI Key: RHKULQSIAYQBFK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)CSC2=NC=C(N2C3=CC=CC=C3)C4=CC(=CC=C4)[N+](=O)[O-]
• Molecular Formula: C24H20N4O3S
• Molecular Weight: 444.5 g/mol

Description

2-((5-(3-nitrophenyl)-1-phenyl-1H-imidazol-2-yl)thio)-N-(p-tolyl)acetamide, also known as NITD-916, is a small molecule inhibitor that has shown promising results in scientific research for its potential use in the treatment of infectious diseases caused by RNA viruses.

Scientific Research Applications

Imidazole Derivatives in Antitumor Activity

Research on imidazole derivatives, such as bis(2-chloroethyl)amino derivatives of imidazole and related compounds, has shown promising antitumor activities. These compounds have been reviewed for their active properties and some have progressed to preclinical testing stages. The structural diversity of imidazole derivatives allows for the synthesis of compounds with varied biological properties, making them interesting candidates for the development of new antitumor drugs (Iradyan, M., Iradyan, N., Arsenyan, F., & Stepanyan, G. M., 2009).

Research Strategies of Heterocyclic Compounds

The importance of heterocyclic compounds, like hydantoins and their derivatives in drug discovery, highlights the significant role these structures play in medicinal chemistry. They are valued for their biological and pharmacological activities in therapeutic and agrochemical applications. Hydantoin and its hybrids exhibit a variety of activities, underscoring the relevance of exploring complex imidazole derivatives for potential medical applications (Shaikh, S. B., Bhor, R. J., Dighe, A. S., & Kolhe, M. H., 2023).

Nitroimidazole Derivatives in Medicinal Chemistry

Nitroimidazoles, characterized by the presence of a nitro group on an imidazole ring, are known for their wide range of applications, including as anticancer, antibacterial, antifungal, and antiparasitic agents. The unique structural features of nitroimidazoles have supported their use in various clinical settings, as well as in the development of diagnostics and pathological probes. This suggests that specific nitroimidazole derivatives could have distinct and valuable biological activities, warranting further exploration in scientific research (Li, Z.-Z., Maddili, S. K., Tangadanchu, V., Bheemanaboina, R. R., Lin, J.-M., Yang, R.-G., Cai, G.-X., & Zhou, C., 2018).